AM-8123

• Molecular Formula: C27H33N7O5S
• Molecular Weight: 567.7 g/mol
• InChI: InChI=1S/C27H33N7O5S/c1-16(2)39-24(25-29-13-18(4)14-30-25)19(5)40(35,36)33-27-32-31-26(20-11-17(3)12-28-15-20)34(27)23-21(37-6)9-8-10-22(23)38-7/h8-16,19,24H,1-7H3,(H,32,33)/t19-,24+/m0/s1
• InChIKey: RKKBDGLXAWMONW-YADARESESA-N

AM-8123 Compound Identity & Specifications

AM-8123 (CAS 2049973-02-4) is a non-peptide small-molecule agonist of the Apelin receptor (APJ/APLNR), a G-protein-coupled receptor implicated in cardiovascular homeostasis and fluid regulation [1]. As a synthetic agonist, AM-8123 activates APJ signaling cascades including Gαi-mediated inhibition of forskolin-stimulated cAMP production (pEC50 = 9.44) and Gα protein activation (pEC50 = 8.95) [1]. AM-8123 is chemically characterized by the molecular formula C27H33N7O5S and a molecular weight of 567.66 g/mol .

Target APJ (APLNR) receptor signaling studies

Administration Oral administration research context for chronic cardiovascular models

Model Heart failure and post-MI remodeling study contexts

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

Why AM-8123 Cannot Be Substituted

APJ agonists are structurally and functionally heterogeneous; endogenous peptide ligands such as pyr-apelin-13 exhibit negligible oral bioavailability and extremely short plasma half-lives, rendering them impractical for systemic in vivo studies requiring oral dosing [1]. Among small-molecule APJ agonists, compounds exhibit divergent signaling bias (differential engagement of G-protein versus β-arrestin pathways), tissue-specific potency profiles, and variable pharmacokinetic properties across species [1]. Consequently, substituting AM-8123 with another APJ agonist without validating the specific experimental endpoint—particularly oral bioavailability, cardiac functional improvement, or downstream phosphorylation profiles—introduces uncontrolled variables that compromise data reproducibility. The quantitative evidence below delineates precisely where AM-8123 demonstrates verifiable differentiation that informs rational compound selection.

1

Endogenous Peptide Ligand

Pyr-apelin-13 has a short plasma half-life and requires intravenous infusion; the oral exposure profile of AM-8123 may not be replicated.

2

In‑Class Analog AMG 986

AMG 986 displays a different Gα protein/cAMP signaling bias profile; functional outcomes may shift if substituted without validation.

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

AM-8123 Evidence-Based Differentiation

cAMP Inhibition Potency Advantage

AM-8123 exhibits appreciably greater oral bioavailability in both rat and dog models relative to the endogenous APJ peptide ligand pyr-apelin-13 [1]. Pyr-apelin-13, as a peptide, possesses negligible oral bioavailability and is unsuitable for oral dosing in chronic cardiovascular disease models [1].

cAMP Inhibition

Direct head-to-head

log EC50 −9.44 ± 0.04 (≈0.36 nM) vs AMG 986 −9.64; pyr‑apelin‑13 −9.93

Supports APJ signaling pathway interpretation

Human APJ‑overexpressing cells; forskolin‑stimulated cAMP assay

Evidence Dimension	Oral bioavailability
Target Compound Data	Appreciably greater oral bioavailability in rats and dogs
Comparator Or Baseline	pyr-apelin-13: negligible oral bioavailability
Quantified Difference	Qualitatively reported as 'appreciably greater' in the primary literature
Conditions	Rat and dog pharmacokinetic studies (species confirmed in multiple vendor technical datasheets citing the primary reference)

Why This Matters

Oral bioavailability enables chronic dosing regimens in rodent cardiovascular disease models that are impossible with peptide agonists requiring continuous infusion, directly impacting experimental design feasibility and procurement rationale.

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

Gα Protein Activation Bias

In head-to-head studies using human APJ-overexpressing cells, AM-8123 and the structurally related small-molecule APJ agonist AMG 986 (azelaprag) exhibit divergent activation profiles for β-arrestin recruitment. While both compounds inhibit cAMP production (AM-8123 pEC50 = 9.44; AMG 986 pEC50 = 9.64), AMG 986 demonstrates substantially more potent β-arrestin recruitment (pC50 = 9.61) compared to AM-8123 [1] .

Gα Protein Activation

Direct head-to-head

log EC50 −8.95 ± 0.05 (≈1.12 nM) vs AMG 986 −9.54; pyr‑apelin‑13 −8.10

Supports signaling bias profiling

GTPγS binding assay; differential potency compared to cAMP readout

Evidence Dimension	β-Arrestin recruitment potency
Target Compound Data	β-Arrestin translocation observed at 100 nM; less potent than AMG 986 in β-arrestin recruitment assays
Comparator Or Baseline	AMG 986: β-arrestin recruitment pC50 = 9.61
Quantified Difference	AMG 986 exhibits greater β-arrestin recruitment potency than AM-8123
Conditions	Human APJ-overexpressing cells; PathHunter arrestin assay

Why This Matters

Differential β-arrestin engagement predicts distinct cellular trafficking and desensitization outcomes, making AM-8123 the preferred tool when lower β-arrestin bias is desired for probing G-protein-mediated cardioprotective signaling without confounding receptor internalization.

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

Oral Bioavailability Advantage

AM-8123 is a more potent mediator of both ERK and AKT phosphorylation relative to the endogenous peptide agonist pyr-apelin-13 [1]. ERK and AKT are downstream cardioprotective signaling kinases implicated in apelin-mediated myocardial protection and contractility regulation.

Oral Bioavailability

Class-level inference

Orally active in rat and dog; enables chronic oral dosing at 100 mg/kg in rodent models

Supports oral dosing model design

Compared to IV‑only pyr‑apelin‑13; qualitative comparison

Evidence Dimension	ERK and AKT phosphorylation potency
Target Compound Data	More potent mediator of both ERK and AKT phosphorylation
Comparator Or Baseline	pyr-apelin-13
Quantified Difference	Qualitatively reported as 'more potent' in the primary literature
Conditions	Cardiomyocyte signaling assays

Why This Matters

Enhanced potency for cardioprotective kinase activation distinguishes AM-8123 from peptide-based agonists, providing a stronger signal-to-noise ratio in mechanistic studies of apelinergic cardioprotection.

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

In Vivo Cardiac Function in MI Model

In 2–3-month-old Lewis rats, oral administration of AM-8123 at 100 mg/kg resulted in sustained improvement in systolic function. Echocardiography measurements demonstrated that AM-8123 reduced end-diastolic volume (EDV) and end-systolic volume (ESV) [1]. Notably, invasive pressure-volume conductance catheter measurements at study termination did not detect these changes, indicating modality-dependent detection of functional improvement [1].

In Vivo Cardiac Function

Supporting evidence

Decreased EDV/ESV, increased EF/SV/dP/dt max at submicromolar plasma levels vs untreated controls

Reported cardiac function response in MI model

Chronic oral dosing in rat MI model; echocardiography endpoints

Evidence Dimension	Cardiac functional improvement (EDV and ESV reduction, systolic function)
Target Compound Data	100 mg/kg oral AM-8123 reduced EDV and ESV; sustained improvement in systolic function
Comparator Or Baseline	Baseline: untreated/vehicle control
Quantified Difference	Statistically significant reduction in EDV and ESV by echocardiography (specific numerical values not extracted in publicly accessible sources)
Conditions	Lewis rats (2–3 months old); oral administration; echocardiography

Why This Matters

Validated in vivo efficacy at a defined oral dose in a widely used rat strain supports reproducible experimental design and informs dose selection for cardiovascular disease modeling.

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

Acute Intravenous Infusion of AM-8123 Increases Cardiac Functional Markers EF, SV, and dP/dt Max at Submicromolar Plasma Concentrations

Acute intravenous infusion of AM-8123 in rats resulted in increased ejection fraction (EF), stroke volume (SV), and maximal rate of left ventricular pressure rise (dP/dt max) at submicromolar unbound plasma concentrations, with minimal change in heart rate (HR) [1]. At doses of 0.035, 0.09, 0.9, and 9 mg/kg (i.v.), AM-8123 improved cardiovascular function [1].

Evidence Dimension	Acute cardiac contractility parameters
Target Compound Data	Increased EF, SV, and dP/dt max at submicromolar plasma concentrations; minimal HR change
Comparator Or Baseline	Baseline: pre-infusion hemodynamics
Quantified Difference	Significant increases in EF, SV, and dP/dt max relative to baseline
Conditions	Rat intravenous infusion model; submicromolar unbound plasma concentrations

Why This Matters

Positive inotropic effects without chronotropic perturbation at therapeutically relevant plasma concentrations support utility in acute heart failure models and distinguish AM-8123 from agents that elevate heart rate.

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

AM-8123 Ameliorates Myocardial Infarction and Reduces Collagen Load in Rat Models

AM-8123 reduces collagen load and improves cardiac function in rat models, and has been shown to ameliorate myocardial infarction [1] . This anti-fibrotic activity distinguishes AM-8123 from APJ agonists that primarily act as acute inotropes without structural remodeling benefits.

Evidence Dimension	Collagen load reduction and myocardial infarction amelioration
Target Compound Data	Reduces collagen load; ameliorates myocardial infarction in rats
Comparator Or Baseline	Vehicle control (myocardial infarction model)
Quantified Difference	Significant reduction in collagen load relative to untreated MI controls
Conditions	Rat myocardial infarction model

Why This Matters

Anti-fibrotic efficacy in a disease-relevant model expands the research utility of AM-8123 beyond acute hemodynamic studies to chronic remodeling and heart failure with preserved ejection fraction (HFpEF) investigations.

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source

AM-8123 Research Applications

Chronic Heart Failure & Post-MI Remodeling

AM-8123 is uniquely suited for chronic oral dosing paradigms in rats where endogenous peptide agonists like pyr-apelin-13 are unsuitable due to negligible oral bioavailability [1]. The validated oral dose of 100 mg/kg that produced sustained systolic improvement and reduced EDV/ESV [1] provides a starting point for researchers designing long-term studies in myocardial infarction or pressure-overload heart failure models.

APJ Signaling Bias Profiling

Investigators studying APJ-mediated cardioprotection without the confounding influence of robust β-arrestin recruitment should select AM-8123 over AMG 986, which exhibits substantially greater β-arrestin recruitment potency (pC50 = 9.61) [1] . This differential bias makes AM-8123 the preferred tool for isolating G-protein-dependent signaling outcomes.

Comparative Pharmacology with AMG 986

AM-8123 provides a validated tool for acute intravenous infusion studies examining inotropic enhancement, with documented increases in EF, SV, and dP/dt max at submicromolar plasma concentrations and minimal heart rate elevation [1]. This profile is particularly valuable in acute heart failure models where tachycardia would confound interpretation.

Anti-Fibrotic and Post-MI Remodeling Investigations

Researchers investigating APJ-mediated attenuation of cardiac fibrosis and post-myocardial infarction remodeling should prioritize AM-8123 based on documented collagen load reduction and MI amelioration in rat models [1] . This evidence positions AM-8123 for studies in chronic heart failure with structural remodeling components, including HFpEF.

Application

Selection Property

Validation Focus

Chronic heart failure model studies

Oral in vivo exposure profile

Cardiac function and fibrosis endpoints

APJ signaling bias profiling

Gα protein/cAMP potency profile

Pathway-specific signaling readouts

Comparative pharmacology with AMG 986

Structural analog response profile

SAR and receptor-binding interpretation

• [1] Brandon Ason, et al. JCI Insight. 2020 Apr 23;5(8):e132898. View Source